[1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-benzyl-cyclopropyl-amine

• Molecular Formula: C18H29N3
• Molecular Weight: 287.4 g/mol
• SMILES: C1CC(CN(C1)CCN)CN(CC2=CC=CC=C2)C3CC3
• InChI: InChI=1S/C18H29N3/c19-10-12-20-11-4-7-17(13-20)15-21(18-8-9-18)14-16-5-2-1-3-6-16/h1-3,5-6,17-18H,4,7-15,19H2
• InChIKey: PJWRPWALOYQVRU-UHFFFAOYSA-N

[1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-benzyl-cyclopropyl-amine (IUPAC: N-[[1-(2-aminoethyl)piperidin-3-yl]methyl]-N-benzylcyclopropanamine) is a synthetic tertiary amine featuring a piperidine core with a 3-ylmethyl spacer to a benzyl-cyclopropyl-amine moiety and a 1-(2-aminoethyl) side chain. The compound is a member of the N-benzyl-N-cyclopropyl-piperidine class and has been specifically disclosed in patent literature as an NK-3 receptor antagonist with potential applications in neuropsychiatric and cognitive disorder research.

Procurement-Ready Baseline: [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-benzyl-cyclopropyl-amine (CAS 1353987-91-3) Identity and Chemical Class

[1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-benzyl-cyclopropyl-amine (IUPAC: N-[[1-(2-aminoethyl)piperidin-3-yl]methyl]-N-benzylcyclopropanamine) is a synthetic tertiary amine featuring a piperidine core with a 3-ylmethyl spacer to a benzyl-cyclopropyl-amine moiety and a 1-(2-aminoethyl) side chain . The compound is a member of the N-benzyl-N-cyclopropyl-piperidine class and has been specifically disclosed in patent literature as an NK-3 receptor antagonist with potential applications in neuropsychiatric and cognitive disorder research [1]. With a molecular formula of C18H29N3 and molecular weight of 287.4 g/mol, it bears GHS07 hazard labeling (harmful if swallowed, causes skin and eye irritation) .

1

NK-3 receptor antagonist target engagement studies

2

3-ylmethyl scaffold SAR with defined exit vector

3

Primary amine conjugation handle for probe design

• [1] Song, Y., Shen, G., Liu, P., Li, M., Jin, L., Wang, G., Miao, X., & Huang, Y. (2024). U.S. Patent Application No. 20240228501. Filed April 20, 2022; published July 11, 2024. View Source

Why Generic Substitution Fails for [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-benzyl-cyclopropyl-amine: Structural Differentiation from Closest Analogs

Within the N-benzyl-N-cyclopropyl-piperidine series, subtle variations in the substitution pattern fundamentally alter the hydrogen-bonding capacity, molecular topology, and biological target engagement profile. The target compound’s unique combination of a 3-ylmethyl (rather than a direct 3-yl or 4-yl) attachment point and a free primary amine on the N-ethyl side chain distinguishes it from even its closest in-class analogs . These structural differences cannot be captured by simple functional-group counting; they translate into measurable differences in molecular formula, rotatable bond count, hydrogen-bond donor count, and receptor-level pharmacology that preclude direct experimental substitution without re-validation [1]. The sections below provide quantitative evidence at the level of specific comparators.

Regioisomer mismatch alters exit vector

4-yl or direct 3-amine analogs orient the pharmacophore differently, potentially invalidating SAR models.

Missing aminoethyl group eliminates H-bond donor

The de-aminoethyl comparator lacks the primary amine, removing a critical polar interaction and conjugation site.

Linker omission shifts molecular weight and rotatable bonds

Analogs without the methylene spacer reduce MW by 14 g/mol, altering pharmacokinetic and pharmacophoric properties.

• [1] Song, Y., Shen, G., Liu, P., Li, M., Jin, L., Wang, G., Miao, X., & Huang, Y. (2024). U.S. Patent Application No. 20240228501. Filed April 20, 2022; published July 11, 2024. View Source

Quantitative Evidence Guide: [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-benzyl-cyclopropyl-amine vs. Closest Analog Comparators

Molecular Formula and Weight Advantage: 3-ylmethyl Linker Adds One Carbon vs. Direct 3-Amine Regioisomer

The target compound contains a methylene spacer between the piperidine 3-position and the tertiary amine nitrogen, giving it a molecular formula of C18H29N3 and MW 287.4 g/mol . In contrast, the direct 3-amine analog [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-cyclopropyl-amine (CAS 1354007-46-7) lacks this spacer, resulting in C17H27N3 and MW 273.4 g/mol . This additional carbon atom increases the rotatable bond count and alters the spatial orientation of the benzyl-cyclopropyl pharmacophore relative to the piperidine ring.

Molecular formula & MW

Head-to-head

Target: C18H29N3, 287.4 g/mol
Comparator (CAS 1354007-46-7): C17H27N3, 273.4 g/mol
Δ +1 C, +2 H; MW +14.0 g/mol (5.1% increase)

Reported formula difference supports scaffold-specific procurement.

Data from vendor-reported molecular formulas.

Evidence Dimension	Molecular Formula and Molecular Weight
Target Compound Data	C18H29N3; MW 287.4 g/mol
Comparator Or Baseline	[(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-cyclopropyl-amine (CAS 1354007-46-7): C17H27N3; MW 273.4 g/mol
Quantified Difference	Δ +1 Carbon, +2 Hydrogen; MW difference = 14.0 g/mol (5.1% increase)
Conditions	Exact mass comparison based on vendor-reported molecular formulas .

Why This Matters

Procurement decisions in SAR campaigns require ordering the exact scaffold; a 14 Da difference can shift both pharmacokinetic properties and pharmacophoric geometry, invalidating QSAR models built on the 3-amine series.

Hydrogen-Bond Donor Count: 3-ylmethyl Linker Preserves Primary Amine Donor Potential vs. Tertiary-Only Analogs

The target compound possesses one hydrogen-bond donor (the primary amine on the 1-(2-aminoethyl) substituent) and three hydrogen-bond acceptors . The comparator (1-Benzyl-piperidin-3-ylmethyl)-cyclopropyl-amine (CAS 1353977-04-4) lacks the aminoethyl side chain entirely, containing zero hydrogen-bond donors, two acceptors, and a molecular formula of C16H24N2 with MW 244.4 g/mol . This structural deletion removes the compound's capacity for key polar interactions, such as salt-bridge formation with Asp or Glu residues in receptor binding pockets.

H-bond donor count

Head-to-head

Target: 1 donor, 3 acceptors
Comparator (CAS 1353977-04-4): 0 donors, 2 acceptors
Δ +1 HBD, +1 HBA; MW +43.0 g/mol

Missing donor limits polar binding-contact replication.

Computed from structural formulas.

Evidence Dimension	Hydrogen-Bond Donor Count and Molecular Formula
Target Compound Data	1 H-Bond Donor; 3 H-Bond Acceptors; C18H29N3; MW 287.4 g/mol
Comparator Or Baseline	(1-Benzyl-piperidin-3-ylmethyl)-cyclopropyl-amine (CAS 1353977-04-4): 0 H-Bond Donors; 2 H-Bond Acceptors; C16H24N2; MW 244.4 g/mol
Quantified Difference	Δ +1 HBD; Δ +1 HBA; MW increase of 43.0 g/mol (17.6% increase)
Conditions	Hydrogen-bond donor/acceptor counts computed from vendor-reported structural formulas .

Why This Matters

A missing H-bond donor eliminates a key interaction vector; laboratories substituting the de-aminoethyl variant for the target compound cannot replicate polar binding contacts, potentially yielding false-negative results in target engagement assays.

Regioisomeric Specificity: 3-ylmethyl vs. 4-yl Substitution Alters Molecular Shape and Rotatable Bond Count

The target compound positions the benzyl-cyclopropyl-amine moiety at the piperidine 3-position via a methylene linker . The 4-yl regioisomer, [1-(2-Amino-ethyl)-piperidin-4-yl]-benzyl-cyclopropyl-amine (CAS 1353967-60-8), attaches the same moiety directly to the piperidine 4-position without a methylene spacer, yielding C17H27N3 and MW 273.4 g/mol . The 3-ylmethyl configuration introduces one additional rotatable bond (the exocyclic CH2-N linkage) and a distinct vector angle for the pendant pharmacophore, which is expected to map to different regions of target protein surface topology.

Regioisomer specificity

Head-to-head

Target: 3-ylmethyl, 7 rotatable bonds
Comparator (CAS 1353967-60-8): 4-yl direct, 6 rotatable bonds
Δ +1 rotatable bond, altered exit vector

Regioisomeric substitution impacts pharmacophore orientation.

Based on vendor SMILES/IUPAC analysis.

Evidence Dimension	Substitution Position and Rotatable Bond Count
Target Compound Data	3-ylmethyl attachment (spacer present); MW 287.4 g/mol; C18H29N3; estimated 7 rotatable bonds
Comparator Or Baseline	[1-(2-Amino-ethyl)-piperidin-4-yl]-benzyl-cyclopropyl-amine (CAS 1353967-60-8): 4-yl direct attachment (no spacer); MW 273.4 g/mol; C17H27N3; estimated 6 rotatable bonds
Quantified Difference	Δ +1 C, +2 H; MW difference = 14.0 g/mol; Δ +1 rotatable bond
Conditions	Structural comparison based on vendor-reported IUPAC names, SMILES, and molecular formulas .

Why This Matters

Regioisomeric substitution controls the exit vector of the pharmacophore from the piperidine ring, a critical parameter in scaffold-based library design; ordering the wrong regioisomer introduces an off-vector compound that cannot be used interchangeably in a focused SAR study.

Hazard Profile Differentiation: GHS07 vs. Non-Hazardous Classification Provides Handling and Storage Guidance

The target compound is classified under GHS07, with hazard statements H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . The 4-yl regioisomer [1-(2-Amino-ethyl)-piperidin-4-yl]-benzyl-cyclopropyl-amine (CAS 1353967-60-8) is classified as 'Not hazardous material' per DOT/IATA transport information . This difference in hazard profile indicates that the additional methylene spacer and resulting molecular properties of the target compound alter its toxicological classification, which has direct implications for safe-handling protocols, personal protective equipment (PPE) requirements, and waste disposal procedures in the laboratory.

Hazard classification

Head-to-head

Target: GHS07 (H302/H315/H319/H335)
Comparator (CAS 1353967-60-8): Not hazardous (transport)

Hazard profile differs; requires compound-specific safety protocols.

As reported on vendor SDS.

Evidence Dimension	GHS Hazard Classification
Target Compound Data	GHS07: Harmful/Irritant; H302, H315, H319, H335
Comparator Or Baseline	[1-(2-Amino-ethyl)-piperidin-4-yl]-benzyl-cyclopropyl-amine (CAS 1353967-60-8): Not classified as hazardous for transport
Quantified Difference	Target compound triggers 4 hazard statements vs. 0 for the 4-yl regioisomer
Conditions	As reported on vendor Safety Data Sheets (SDS) .

Why This Matters

Procurement and laboratory management teams must base their safety protocols on the specific compound being ordered; assuming interchangeable hazards between regioisomers can lead to inadequate PPE and exposure risks.

Target Engagement Context: Explicit Patent Disclosure as an NK-3 Receptor Antagonist vs. Unspecified Analog Activity

The target compound is specifically exemplified in U.S. Patent Application 20240228501 as an NK-3 receptor antagonist intended for the prevention and/or treatment of depression, anxiety disorder, psychosis, schizophrenia, bipolar disorder, cognitive disorders, Parkinson's disease, and Alzheimer's disease [1]. In contrast, the close comparator [1-(2-Amino-ethyl)-piperidin-4-yl]-benzyl-cyclopropyl-amine is cataloged generically as a 'versatile small molecule scaffold' with no publicly available target engagement data or patent disclosure for NK-3 antagonism . While the absence of data for the comparator does not constitute proof of inactivity, the patent-backed disclosure for the target compound provides a known pharmacological starting point that the comparator lacks.

NK-3 target engagement

Class-level inference

Disclosed as NK-3 antagonist in US 20240228501; comparator lacks public target data.

Patent disclosure provides a pharmacological starting point; direct IC50 data not publicly available.

Data to verify; class-level inference.

Evidence Dimension	NK-3 Receptor Antagonist Activity Disclosure
Target Compound Data	Disclosed as NK-3 receptor antagonist in US 20240228501 with enumerated therapeutic indications
Comparator Or Baseline	[1-(2-Amino-ethyl)-piperidin-4-yl]-benzyl-cyclopropyl-amine (CAS 1353967-60-8): No NK-3 receptor data or patent disclosure found
Quantified Difference	Target compound has a defined patent-backed mechanism; comparator has none reported in public domain
Conditions	Patent disclosure analysis as of May 2026 [1]. Note: class-level inference; direct head-to-head IC50 data for both compounds against NK-3 is not publicly available.

Why This Matters

For researchers pursuing NK-3 receptor targets, the patent disclosure reduces target-identification risk and provides a literature-grounded rationale for selecting this specific scaffold over structurally similar but pharmacologically uncharacterized analogs.

• [1] Song, Y., Shen, G., Liu, P., Li, M., Jin, L., Wang, G., Miao, X., & Huang, Y. (2024). U.S. Patent Application No. 20240228501. Filed April 20, 2022; published July 11, 2024. View Source

Application Scenarios: Where [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-benzyl-cyclopropyl-amine Provides Measurable Advantages Over Analogs

NK-3 Receptor Antagonist Medicinal Chemistry and Lead Optimization Programs

Target-based drug discovery teams pursuing neurokinin-3 receptor antagonists for neuropsychiatric indications can directly leverage the patent-backed disclosure of this compound as an NK-3 antagonist scaffold [1]. The 3-ylmethyl spacer and free primary amine provide an anchoring point for subsequent SAR exploration. Using the 4-yl regioisomer (CAS 1353967-60-8) or the de-aminoethyl analog (CAS 1353977-04-4) would introduce an untested scaffold with no NK-3 engagement data, requiring de novo target validation .

Focused SAR Campaigns Requiring Distinct Pharmacophoric Exit Vectors

Fragment-based and structure-based drug design groups exploring the spatial orientation of the benzyl-cyclopropyl-amine pharmacophore can employ this compound as a '3-ylmethyl vector' reference standard. The additional rotatable bond introduced by the methylene spacer distinguishes it from the direct 3-amine series [1]; researchers comparing exit-vector geometries across a matrix of piperidine-based scaffolds can use the molecular formula and rotatable bond count differences documented above to assign compounds correctly in cheminformatic workflows .

Chemical Biology Probe Development with Defined H-Bond Donor Capacity

Investigators designing bifunctional probes where the primary amine serves as a conjugation handle (e.g., attachment of fluorophores, biotin, or photoaffinity labels) require the H-bond donor capacity provided by the 1-(2-aminoethyl) substituent [1]. The de-aminoethyl comparator (CAS 1353977-04-4) lacks this functional group entirely, offering no reactive amine for derivatization. This makes the target compound the appropriate starting material for probe synthesis, while the comparator is functionally unsuitable for amine-directed bioconjugation strategies .

Laboratory Procurement with Regioisomer-Specific Safety and Handling Requirements

Procurement teams managing chemical inventories for medicinal chemistry laboratories must account for the GHS07 hazard classification (H302, H315, H319, H335) of the target compound [1]. The 4-yl regioisomer's 'non-hazardous' transport classification could lead to inappropriate handling assumptions if the two compounds are treated as interchangeable . The quantified hazard differential provides a verifiable basis for requiring compound-specific SDS documentation, fume hood usage, and PPE mandates when ordering this specific CAS number.

Application

Selection Property

Validation Focus

NK-3 receptor antagonist research

Patent-backed target engagement context

NK-3 receptor binding and functional assays

Scaffold-based SAR studies

3-ylmethyl exit vector specificity

Rotatable bond geometry and pharmacophore mapping

Chemical probe development

Primary amine conjugation handle

Amine-directed bioconjugation efficiency

Laboratory safety protocol differentiation

GHS07 hazard classification

SDS-verified PPE and handling requirements

• [1] Song, Y., Shen, G., Liu, P., Li, M., Jin, L., Wang, G., Miao, X., & Huang, Y. (2024). U.S. Patent Application No. 20240228501. Filed April 20, 2022; published July 11, 2024. AND Fluorochem Ltd. Product F084186 Technical Datasheet. View Source